Cas no 85464-88-6 (Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate)

• Product Name: Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate
• CAS No: 85464-88-6
• MF: C₂₄H₁₈O₄
• MW: 370.397326946259
• MDL: MFCD24387002
• CID: 664256
• PubChem ID: 10970690
• Update Time: 2025-05-25

Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-2,2'-dicarboxylic acid, dimethyl ester
• methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate
• dimethyl [1,1'-binaphthalene]-2,2'-dicarboxylate
• 1,1'-Bi(2-naphthoic acid methyl) ester
• dimethyl 1,1'-binaphthyl-2,2'-dicarboxylate
• A800445
• 2,2'-dimethyl [1,1'-binaphthalene]-2,2'-dicarboxylate
• (aS)-1,1'-Binaphthalene-2,2'-dicarboxylic acid dimethyl ester
• (aR)-1,1'-Binaphthalene-2,2'-dicarboxylic acid dimethyl
• 1,1'-Binaphthalene-2,2'-dicarboxylic acid, dimethyl ester
• [1,1'-Binaphthalene]-2,2'-dicarboxylic acid 2,2'-dimethyl ester
• D93220
• MFCD24387002
• (S)-Dimethyl [1,1'-binaphthalene]-2,2'-dicarboxylate
• 85464-88-6
• 1-(2-methoxycarbonyl-1-naphthalenyl)-2-naphthalenecarboxylic acid methyl ester
• DTXSID40450267
• AKOS028111978
• AS-70744
• 113567-15-0
• SCHEMBL593520
• (R)-Dimethyl [1,1'-binaphthalene]-2,2'-dicarboxylate
• starbld0019053
• 113567-21-8
• Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate

• MDL： MFCD24387002
• Inchi： 1S/C24H18O4/c1-27-23(25)19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24(26)28-2/h3-14H,1-2H3
• InChI Key： IIJQXSWPACKCHL-UHFFFAOYSA-N
• SMILES： C1(C2=C3C(C=CC=C3)=CC=C2C(OC)=O)=C2C(C=CC=C2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 370.12050905g/mol
• Monoisotopic Mass: 370.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 5.8

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Melting Point: 156-157 °C(Solv: methanol (67-56-1))
• Boiling Point: 215-218 °C(Press: 0.4 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate

Comprehensive Overview of Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate (CAS No. 85464-88-6)

Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate (CAS No. 85464-88-6) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique naphthalene-based structure, is widely utilized as an intermediate in the production of advanced pharmaceuticals, dyes, and functional materials. Its molecular structure, featuring two methoxycarbonyl groups, makes it a versatile building block for polycyclic aromatic hydrocarbons (PAHs) and conjugated systems.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in optoelectronics and sustainable chemistry. Researchers are increasingly exploring compounds like Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate for their potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. Its ability to form stable π-conjugated systems aligns with the growing trend toward green energy solutions and eco-friendly materials.

The synthesis of Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate typically involves multi-step organic reactions, including esterification and cross-coupling processes. These methods are often optimized for high yield and low environmental impact, reflecting the broader shift toward sustainable chemical practices. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity.

One of the most frequently asked questions about this compound revolves around its applications in drug discovery. Due to its rigid aromatic framework, it serves as a valuable scaffold for designing bioactive molecules. Additionally, its fluorescence properties make it a candidate for molecular imaging and diagnostic tools. These attributes have positioned it as a subject of interest in biomedical research and nanotechnology.

From an industrial perspective, Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate is often discussed in the context of scalable production and cost-effective synthesis. Companies specializing in fine chemicals and custom synthesis are actively exploring ways to streamline its manufacturing process. This aligns with the broader industry focus on process optimization and reducing carbon footprints.

In summary, Methyl 1-(2-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate (CAS No. 85464-88-6) is a compound of significant scientific and industrial relevance. Its applications span advanced materials, pharmaceuticals, and renewable energy, making it a focal point for ongoing research and development. As the demand for innovative organic compounds continues to rise, this molecule is poised to play a pivotal role in shaping future technologies.